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Compound of Interest

Compound Name: Chrysogine

Cat. No.: B2519729

Essential Safety and Handling Guide for Chrysogine

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling Chrysogine. Our aim is to be your preferred resource for laboratory
safety, fostering a culture of safety and trust.

Chrysogine is a yellow pigment produced by the fungus Penicillium chrysogenum.[1][2][3][4]
While a comprehensive Safety Data Sheet (SDS) for Chrysogine is not readily available, GHS
(Globally Harmonized System of Classification and Labelling of Chemicals) hazard
classifications from reliable sources provide a foundation for safe handling procedures.[5]

Hazard Identification and Classification

Chrysogine is classified with the following hazards:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[5]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[5]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[5]

Specific Target Organ Toxicity, H335: May cause respiratory

Category 3

Single Exposure

irritation[5]

Signal Word: Warning[5]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Chrysogine to determine the

necessary PPE. The following table outlines the recommended PPE.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[5]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact which

can cause irritation.[5]

Body Protection

Laboratory coat.

Protects against contamination

of personal clothing.

Respiratory Protection

Use in a well-ventilated area or
under a fume hood. If
significant aerosolization is
expected, a NIOSH-approved

respirator may be necessary.

Prevents respiratory tract

irritation from dust or aerosols.

[5]

Handling and Storage
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Procedure

Guideline

Handling

- Avoid contact with skin, eyes, and clothing. -
Avoid breathing dust or aerosols. - Use only in a
well-ventilated area, preferably in a chemical
fume hood. - Wash hands thoroughly after
handling.

Storage

- Store in a tightly closed container. - Keep in a
cool, dry, and well-ventilated place. - Store away
from incompatible materials such as strong

oxidizing agents.

First Aid Measures

Exposure Route

First Aid Procedure

Ingestion

If swallowed, call a poison control center or
doctor immediately for treatment advice. Rinse
mouth. Do not induce vomiting unless told to do

so by a poison control center or doctor.

Skin Contact

Remove contaminated clothing. Rinse skin
immediately with plenty of water for 15-20
minutes. If skin irritation occurs, get medical

advice/attention.

Eye Contact

Hold eye open and rinse slowly and gently with
water for 15-20 minutes. Remove contact
lenses, if present, after the first 5 minutes, then
continue rinsing eye. Call a poison control

center or doctor for treatment advice.

Inhalation

Move person to fresh air. If person is not
breathing, call 911 or an ambulance, then give
artificial respiration, preferably mouth-to-mouth if
possible. Call a poison control center or doctor

for further treatment advice.
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Spill and Disposal Plan

Action Procedure
- Evacuate personnel from the immediate area. -
Wear appropriate PPE. - For solid spills,
carefully sweep up and place in a sealed
container for disposal. Avoid generating dust. -
Spill Cleanup

For liquid spills, absorb with an inert material
(e.g., vermiculite, sand) and place in a sealed
container for disposal. - Clean the spill area with

a suitable decontamination solution.

Waste Disposal

- Dispose of waste in accordance with all
applicable federal, state, and local regulations. -
Do not dispose of down the drain or with regular
trash. - Contact a licensed professional waste

disposal service to dispose of this material.

Experimental Protocol: Extraction and Analysis of
Chrysogine from P. chrysogenum

This protocol is based on methodologies described in the scientific literature for the

biosynthesis and extraction of Chrysogine.[3][4]

Objective: To extract and analyze Chrysogine from a culture of Penicillium chrysogenum.

Materials:

P. chrysogenum culture

Secondary metabolite production (SMP) medium

Centrifuge and centrifuge tubes

0.2 um PTFE syringe filters

High-Performance Liquid Chromatography (HPLC) system
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e Appropriate solvents for HPLC (e.g., acetonitrile, water with formic acid)
e Chrysogine standard (if available)
Procedure:

 Cultivation: Grow P. chrysogenum in SMP medium to encourage the production of secondary
metabolites, including Chrysogine.

o Sample Collection: After a suitable incubation period (e.g., 48-96 hours), collect samples of
the culture broth.[3]

» Centrifugation: Centrifuge the collected samples to separate the fungal biomass from the
supernatant.

« Filtration: Filter the supernatant through a 0.2 um PTFE syringe filter to remove any
remaining particulate matter.[3]

o HPLC Analysis: Analyze the filtered supernatant using an HPLC system to detect and
qguantify Chrysogine.

o Use a suitable column and mobile phase gradient.
o Monitor at a wavelength appropriate for Chrysogine.
o Compare the retention time and UV spectrum to a Chrysogine standard for confirmation.

Visualizations
Chrysogine Handling Workflow
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Chrysogine Handling Workflow
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Caption: A workflow diagram for the safe handling of Chrysogine.
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Chrysogine Biosynthesis Pathway
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Caption: A simplified diagram of the Chrysogine biosynthesis pathway.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling
Chrysogine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2519729#personal-protective-equipment-for-
handling-chrysogine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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